2-((6-propylpyrimidin-4-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-(6-propylpyrimidin-4-yl)sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C16H16F3N3OS/c1-2-5-11-8-15(21-10-20-11)24-9-14(23)22-13-7-4-3-6-12(13)16(17,18)19/h3-4,6-8,10H,2,5,9H2,1H3,(H,22,23)
• InChI Key: HUYZKKXRVWADKB-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=NC=N1)SCC(=O)NC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C16H16F3N3OS
• Molecular Weight: 355.4 g/mol

Description

2-((6-propylpyrimidin-4-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide, also known as PTAA, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Antimicrobial and Anticancer Properties

• Antimicrobial Activity : Research on related compounds shows significant antimicrobial properties. For instance, derivatives like 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides exhibit notable activity against various microbes, suggesting potential applications in combating bacterial infections (Gul et al., 2017). Similarly, studies on sulphonamide derivatives have highlighted their antimicrobial effectiveness, indicating a broader scope for such compounds in therapeutic applications (Fahim & Ismael, 2019).

• Anticancer Applications : Various acetamide derivatives, closely related to the compound , have been synthesized and tested for their anticancer activity. For instance, derivatives like 5-methyl-4-phenyl thiazole have shown promising results against specific cancer cell lines, such as human lung adenocarcinoma cells, indicating potential use in cancer therapy (Evren et al., 2019). Other studies focusing on benzothiazole derivatives bearing different heterocyclic rings also underline significant antitumor activities, further supporting the potential use of such compounds in oncological research (Yurttaş et al., 2015).

Chemical Synthesis and Structural Analysis

• Synthetic Pathways and Structural Insights : The synthesis of similar compounds involves multiple steps, like the reaction of specific acetamide derivatives with nitrogen-based nucleophiles. These processes not only aid in creating various derivatives but also help in understanding the structural and chemical properties of these compounds, which is crucial for their potential applications in different fields of research (Liu, 2013). Vibrational spectroscopic studies on analogous compounds provide further insight into their molecular structure and interactions, which are essential for their applications in fields like medicinal chemistry (Mary et al., 2022).